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Compound of Interest

Compound Name: Ethionamide hydrochloride

Cat. No.: B12299136 Get Quote

This guide provides a comparative overview of various validated High-Performance Liquid

Chromatography (HPLC) methods for the quantitative analysis of Ethionamide hydrochloride.

The data presented is compiled from several studies to assist researchers, scientists, and drug

development professionals in selecting a suitable analytical method. All methods have been

validated according to International Council for Harmonisation (ICH) guidelines.[1][2][3][4]

Method Comparison
The following tables summarize the key chromatographic conditions and validation parameters

from different studies, offering a side-by-side comparison of method performance.

Table 1: Chromatographic Conditions for Ethionamide Hydrochloride Analysis
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Parameter Method 1 Method 2 Method 3 Method 4

Matrix Serum Plasma
Pharmaceutical

Dosage Form

Bulk and Dosage

Form

Column

Hypersil ODS

(250 mm × 4.6

mm, 5µm)[5]

Reversed-phase

CN column

(150mm)[6]

ODS-3 column

(250 × 4.0 mm, 5

μm)[7]

HIBER® C-18

(250 mm × 4.6

mm, 5 µm)[8]

Mobile Phase

Acetonitrile:

Phosphate buffer

(75:25)[5]

Milli-Q water:

Methanol (85:15,

v/v) with 0.05%

Perchloric acid

and 0.1%

tetrabutyl N-

ammonium

hydroxide[6]

Acetonitrile:

0.05%

trifluoroacetic

acid (30:70)[7]

Water:

Acetonitrile

(20:80% v/v)[8]

Flow Rate 1.5 mL/min[5] 1.5 ml/min[6] Not Specified 1 ml/min[8]

Detection

Wavelength
291 nm[5] 267 nm[6] 270 nm[7] 222 nm[8]

Retention Time 3.8 min[5] Not Specified Not Specified Not Specified

Table 2: Validation Parameters for Ethionamide Hydrochloride HPLC Methods
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Parameter Method 1 Method 2 Method 3 Method 4

Linearity Range 0.1-4 µg/mL[5]
0.25 to

10.0µg/ml[6]
Not Specified Not Specified

Correlation

Coefficient (r²)
>0.99 Not Specified 0.9998[7] Not Specified

Accuracy (%

Recovery)
>97% 91% (average)[6]

98.0% to 102.0%

[7]
Not Specified

Precision (%

RSD)

< 4% (Intra-day

and Inter-day)[5]

< 10% (Intra-day

and Inter-day)[6]
0.14 - 0.35%[7] Not Specified

Limit of Detection

(LOD)
Not Specified 0.05 µg/ml[6] Not Specified Not Specified

Limit of

Quantitation

(LOQ)

Not Specified 0.16 µg/ml[6] Not Specified Not Specified

Experimental Protocols
Below are the detailed methodologies for the key experiments cited in this guide.

Method 1: HPLC Determination of Ethionamide in Serum[5]

Sample Preparation: Liquid-liquid extraction with acetonitrile is used to precipitate serum

proteins. The supernatant is then dried and reconstituted with the mobile phase.[5]

Chromatographic Conditions:

Column: Hypersil ODS (250 mm × 4.6 mm, 5µm).[5]

Mobile Phase: A mixture of acetonitrile and phosphate buffer in a 75:25 ratio.[5]

Flow Rate: 1.5 mL/min.[5]

Detection: UV detection at 291 nm.[5]
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Validation: The method was validated for linearity, accuracy, and precision.[5]

Method 2: HPLC Estimation of Ethionamide in Plasma[6]

Sample Preparation: Deproteinisation of the plasma sample is carried out with perchloric

acid. The resulting supernatant is then analyzed.[6]

Chromatographic Conditions:

Column: Reversed-phase CN column (150mm).[6]

Mobile Phase: A mixture of Milli-Q water and Methanol (85:15, v/v) containing 0.05%

Perchloric acid and 0.1% tetrabutyl N-ammonium hydroxide.[6]

Flow Rate: 1.5 ml/min.[6]

Detection: UV detection at 267 nm.[6]

Validation: The assay was validated for specificity, linearity, precision, and recovery.[6]

Method 3: Stability Indicating HPLC Method for Ethionamide in Pharmaceutical Dosage

Forms[7]

Sample Preparation: Not detailed in the abstract.

Chromatographic Conditions:

Column: ODS-3 column (250 × 4.0 mm, 5 μm).[7]

Mobile Phase: A mixture of acetonitrile and 0.05% trifluoroacetic acid in a 30:70 ratio with

isocratic elution.[7]

Detection: UV detection at 270 nm.[7]

Validation: The method was validated according to ICH guidelines and showed adequate

linearity and recovery.[7]

Method 4: RP-HPLC Analysis of Ethionamide in Bulk and Dosage Form[8]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.researchgate.net/publication/260312380_An_improved_HPLC_method_for_the_determination_of_Ethionamide_in_Serum
https://eprints.nirt.res.in/1328/1/201459.pdf
https://eprints.nirt.res.in/1328/1/201459.pdf
https://eprints.nirt.res.in/1328/1/201459.pdf
https://eprints.nirt.res.in/1328/1/201459.pdf
https://eprints.nirt.res.in/1328/1/201459.pdf
https://eprints.nirt.res.in/1328/1/201459.pdf
https://eprints.nirt.res.in/1328/1/201459.pdf
https://www.researchgate.net/publication/306225643_Analytical_stability_indicating_HPLC_method_for_an_anti-tuberculosis_drug_ethionamide_in_raw_material_and_pharmaceutical_dosage_forms
https://www.researchgate.net/publication/306225643_Analytical_stability_indicating_HPLC_method_for_an_anti-tuberculosis_drug_ethionamide_in_raw_material_and_pharmaceutical_dosage_forms
https://www.researchgate.net/publication/306225643_Analytical_stability_indicating_HPLC_method_for_an_anti-tuberculosis_drug_ethionamide_in_raw_material_and_pharmaceutical_dosage_forms
https://www.researchgate.net/publication/306225643_Analytical_stability_indicating_HPLC_method_for_an_anti-tuberculosis_drug_ethionamide_in_raw_material_and_pharmaceutical_dosage_forms
https://www.researchgate.net/publication/306225643_Analytical_stability_indicating_HPLC_method_for_an_anti-tuberculosis_drug_ethionamide_in_raw_material_and_pharmaceutical_dosage_forms
http://www.ijpronline.com/ViewSpecialArticleDetail.aspx?ID=177
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12299136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Not detailed in the abstract.

Chromatographic Conditions:

Column: HIBER® C-18 (250 mm × 4.6 mm, 5 µm).[8]

Mobile Phase: A mixture of Water and Acetonitrile in a 20:80% v/v ratio.[8]

Flow Rate: 1 ml/min.[8]

Detection: UV detection at 222 nm.[8]

Validation: The assay was validated for linearity, accuracy, precision, specificity, limit of

detection, and limit of quantification.[8]

HPLC Method Validation Workflow
The following diagram illustrates the logical workflow for the validation of an HPLC method for

Ethionamide hydrochloride analysis, as per ICH guidelines.[1][2][9]
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Caption: Workflow for HPLC Method Validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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